3-(Hydroxymethyl)cyclopentan-1-OL

• IUPAC Name: 3-(hydroxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C6H12O2/c7-4-5-1-2-6(8)3-5/h5-8H,1-4H2
• InChI Key: ZBAXTIFHKIGLEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1CO)O
• Molecular Formula: C6H12O2
• DSSTOX Substance ID: DTXSID60554397
• Molecular Weight: 116.16 g/mol
• CAS RN: 159766-11-7

Description

3-(Hydroxymethyl)cyclopentan-1-ol, also known as HMC, is an organic compound that belongs to the class of alcohols. It has a molecular weight of 116.16.

Molecular Structure Analysis

The molecular formula of 3-(Hydroxymethyl)cyclopentan-1-ol is C6H12O2. It contains a total of 20 bonds; 8 non-H bonds, 1 rotatable bond, 1 five-membered ring, 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol.

Physical And Chemical Properties Analysis

3-(Hydroxymethyl)cyclopentan-1-ol is an oil.

Scientific Research Applications

Conformational and Theoretical Analysis

3-(Hydroxymethyl)cyclopentan-1-OL, closely related to 3-cyclopenten-1-ol, shows interesting conformational characteristics due to its large-amplitude, low-frequency vibrations. Studies using ab initio and density functional theory (DFT) calculations reveal insights into the energetics of conformational changes in such molecules, highlighting the importance of weak pi-type intramolecular hydrogen bonding (Al‐Saadi, Ocola, & Laane, 2010).

Chemical Synthesis and Diversity

Research indicates that compounds like 3-cyclopenten-1-ol, which are structurally similar to 3-(Hydroxymethyl)cyclopentan-1-OL, can be transformed into a significant variety of compounds. This is achieved through common and efficient synthetic procedures, demonstrating their potential as versatile platforms for chemical diversity (Guan, Bissantz, Bergstrom, & Link, 2012).

Structural and Crystallographic Studies

Structural studies of compounds closely related to 3-(Hydroxymethyl)cyclopentan-1-OL, such as Lup-20(29)-en-28-ol-3-one, reveal intricate details about molecular conformations. These findings are significant for understanding the molecular geometry and potential chemical reactivity of similar compounds (Boryczka, Michalik, Kusz, Nowak, & Chrobak, 2013).

Novel Applications in Drug Design

Studies on cyclopentane-1,3-diones, which share structural similarities with 3-(Hydroxymethyl)cyclopentan-1-OL, highlight their potential as novel isosteres for carboxylic acid functional groups in drug design. This demonstrates the versatility of cyclopentane derivatives in medicinal chemistry (Ballatore et al., 2011).

Biochemical Analysis

Research on compounds like 3-sulfanylpentan-1-ol, structurally related to 3-(Hydroxymethyl)cyclopentan-1-OL, has discovered their cysteine and glutathione conjugates in hops. This finding is crucial for understanding the biochemical pathways and potential applications in brewing and flavor chemistry (Chenot, Robiette, & Collin, 2019).

Synthetic Methodology Development

The synthesis of chiral carbocyclic nucleosides using 3-(Hydroxymethyl)cyclopentan-1-OL as a key intermediate illustrates the compound's role in developing novel synthetic methodologies. This approach provides efficient routes to complex organic molecules (You, Wei, Li, Yang, Liu, Lv, & Zhang, 2016).

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The signal word is "Warning". It’s recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.